Halogenated Heterocycles
  • 3,4-Difluorobenzoic acid
    3,4-Difluorobenzoic acid
    • Cat. No.:
    • B048323
    • CAS No.:
    • 455-86-7
    • Molecular Formula:
    • C7H4F2O2
    • Molecular Weight:
    • 158.1 g/mol
    Description
    Ultra-trace determination of 3,4-difluorobenzoic acid in aqueous reservoir fluids has been reported using solid-phase extraction in combination with GC-MS.

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  • 2-Bromo-3-methylthiophene
    2-Bromo-3-methylthiophene
    • Cat. No.:
    • B051420
    • CAS No.:
    • 14282-76-9
    • Molecular Formula:
    • C5H5BrS
    • Molecular Weight:
    • 177.06 g/mol
    Description
    2-Bromo-3-methylthiophene is formed (approx. 90%) by bromination of 3-methyl thiophene with N-bromosuccinimide in the absence of benzoyl peroxide.

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  • 2-Bromo-5-nitrothiophene
    2-Bromo-5-nitrothiophene
    • Cat. No.:
    • B082342
    • CAS No.:
    • 13195-50-1
    • Molecular Formula:
    • C4H2BrNO2S
    • Molecular Weight:
    • 208.04 g/mol
    Description
    2-Bromo-5-nitrothiophene is a heteroaryl halide that can be prepared from thiophene by bromination followed by nitration. It participates in the synthesis of oligothiophene precursors for generating (porphinato)...
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  • 1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one
    1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one
    • Cat. No.:
    • B082603
    • CAS No.:
    • 14580-22-4
    • Molecular Formula:
    • C10H9ClN2O
    • Molecular Weight:
    • 208.64 g/mol
    Description
    1-(2-Chlorophenyl)-3-methyl-2-pyrazolin-5-one is a useful research compound. Its molecular formula is C10H9ClN2O and its molecular weight is 208.64 g/mol. The purity is usually 95%.
    The exact mass of the co...
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  • 4-Bromothiophene-3-carboxylic acid
    4-Bromothiophene-3-carboxylic acid
    • Cat. No.:
    • B100334
    • CAS No.:
    • 16694-17-0
    • Molecular Formula:
    • C5H3BrO2S
    • Molecular Weight:
    • 207.05 g/mol
    Description
    4-Bromothiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C5H3BrO2S and its molecular weight is 207.05 g/mol. The purity is usually 95%.
    The exact mass of the compound 4-Bro...
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  • 5-Bromobenzofuran
    5-Bromobenzofuran
    • Cat. No.:
    • B130475
    • CAS No.:
    • 23145-07-5
    • Molecular Formula:
    • C8H5BrO
    • Molecular Weight:
    • 197.03 g/mol
    Description
    5-Bromobenzofuran, also known as 5-Bromobenzofuran, is a useful research compound. Its molecular formula is C8H5BrO and its molecular weight is 197.03 g/mol. The purity is usually 95%.
    The exact mass of the...
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  • 2-Iodopyridin-3-ol
    2-Iodopyridin-3-ol
    • Cat. No.:
    • B189409
    • CAS No.:
    • 40263-57-8
    • Molecular Formula:
    • C5H4INO
    • Molecular Weight:
    • 221 g/mol
    Description
    2-Iodopyridin-3-ol is a useful research compound. Its molecular formula is C5H4INO and its molecular weight is 221 g/mol. The purity is usually 95%.
    The exact mass of the compound 2-Iodopyridin-3-ol is unkn...
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  • 2-Bromobenzo[B]thiophene
    2-Bromobenzo[B]thiophene
    • Cat. No.:
    • B1329661
    • CAS No.:
    • 5394-13-8
    • Molecular Formula:
    • C8H5BrS
    • Molecular Weight:
    • 213.1 g/mol
    Description
    2-Bromobenzo[B]thiophene is a useful research compound. Its molecular formula is C8H5BrS and its molecular weight is 213.1 g/mol. The purity is usually 95%.
    The exact mass of the compound 2-Bromobenzo[B]thi...
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  • 5,5-Dibromobarbituric acid
    5,5-Dibromobarbituric acid
    • Cat. No.:
    • B1329663
    • CAS No.:
    • 511-67-1
    • Molecular Formula:
    • C4H2Br2N2O3
    • Molecular Weight:
    • 285.88 g/mol
    Description
    5,5-Dibromobarbituric acid is a useful research compound. Its molecular formula is C4H2Br2N2O3 and its molecular weight is 285.88 g/mol. The purity is usually 95%.
    The exact mass of the compound 5,5-Dibromo...
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  • (Pentafluorophenoxy)acetyl chloride
    (Pentafluorophenoxy)acetyl chloride
    • Cat. No.:
    • B1329693
    • CAS No.:
    • 55502-53-9
    • Molecular Formula:
    • C8H2ClF5O2
    • Molecular Weight:
    • 260.54 g/mol
    Description
    (Pentafluorophenoxy)acetyl chloride is a useful research compound. Its molecular formula is C8H2ClF5O2 and its molecular weight is 260.54 g/mol. The purity is usually 95%.
    The exact mass of the compound (Pe...
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